Cas no 1361867-52-8 (Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-6-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-6-carboxylate
• CAS No: 1361867-52-8
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933698
• Update Time: 2025-10-29

Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-6-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-5-3-6(9(12)13)7(4-11)14-8(5)10(15)16-2/h3,9H,4H2,1-2H3
• InChI Key： QTJCCFVEIAUISI-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(C)=C(C(=O)OC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-6-carboxylate

Comprehensive Overview of Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS No. 1361867-52-8)

Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS No. 1361867-52-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a methyl ester at the 6-position and a methyl group at the 5-position, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable tool for modern drug discovery.

The growing interest in fluorinated compounds and heterocyclic chemistry has propelled the demand for Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-6-carboxylate. Researchers are particularly focused on its role in developing next-generation agrochemicals and pharmaceutical candidates, as fluorinated pyridines often exhibit improved metabolic stability and bioavailability. The compound's CAS No. 1361867-52-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical synthesis.

One of the key advantages of this compound lies in its ability to act as a building block for small-molecule inhibitors and catalysts. Its bromomethyl group facilitates nucleophilic substitution reactions, while the difluoromethyl moiety introduces electron-withdrawing effects, critical for modulating the electronic properties of target molecules. Such features align with current trends in precision chemistry and sustainable synthesis, where efficiency and minimal waste generation are prioritized.

In the context of green chemistry, Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-6-carboxylate is being explored for its potential in atom-economical transformations. Recent studies highlight its utility in palladium-catalyzed couplings and photo-redox reactions, which are pivotal for developing environmentally benign synthetic routes. The compound's CAS No. 1361867-52-8 is often associated with queries about scalable synthesis and purification techniques, underscoring its industrial applicability.

From a structural-activity relationship (SAR) perspective, the incorporation of difluoromethyl groups in pyridine derivatives like this compound has been linked to enhanced lipophilicity and target binding affinity. These properties are crucial for designing CNS-active drugs and antimicrobial agents, addressing pressing global health challenges. The compound's methyl ester functionality further allows for facile derivatization, enabling rapid optimization of lead compounds in drug development pipelines.

As the scientific community continues to explore fluorine-containing scaffolds, Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-6-carboxylate remains a focal point for innovation. Its CAS No. 1361867-52-8 is frequently cited in patents and publications related to crop protection chemicals and kinase inhibitors, demonstrating its cross-disciplinary importance. Future research directions may include its integration into high-throughput screening platforms and machine learning-assisted molecular design, aligning with the digital transformation of chemical sciences.